Cas no 2227889-56-5 ((2S)-1-5-chloro-2-(difluoromethoxy)phenylpropan-2-amine)

• Product Name: (2S)-1-5-chloro-2-(difluoromethoxy)phenylpropan-2-amine
• CAS No: 2227889-56-5
• MF: C₁₀H₁₂ClF₂NO
• MW: 235.658188819885
• CID: 6109485
• PubChem ID: 165900277
• Update Time: 2025-06-15

(2S)-1-5-chloro-2-(difluoromethoxy)phenylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-5-chloro-2-(difluoromethoxy)phenylpropan-2-amine
• EN300-1957203
• 2227889-56-5
• (2S)-1-[5-chloro-2-(difluoromethoxy)phenyl]propan-2-amine

• Inchi： 1S/C10H12ClF2NO/c1-6(14)4-7-5-8(11)2-3-9(7)15-10(12)13/h2-3,5-6,10H,4,14H2,1H3/t6-/m0/s1
• InChI Key： OEEXUUCMPWLUPX-LURJTMIESA-N
• SMILES： ClC1C=CC(=C(C=1)C[C@H](C)N)OC(F)F

Computed Properties

• Exact Mass: 235.0575480g/mol
• Monoisotopic Mass: 235.0575480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.2Ų

Additional information on (2S)-1-5-chloro-2-(difluoromethoxy)phenylpropan-2-amine

Comprehensive Overview of (2S)-1-5-chloro-2-(difluoromethoxy)phenylpropan-2-amine (CAS No. 2227889-56-5)

The compound (2S)-1-5-chloro-2-(difluoromethoxy)phenylpropan-2-amine, identified by its CAS number 2227889-56-5, is a chiral amine derivative with significant potential in pharmaceutical and biochemical research. Its unique structural features, including a difluoromethoxy group and a chlorophenyl moiety, make it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific receptors or enzymes, particularly in the context of neurological and metabolic disorders.

In recent years, the demand for chiral amines like (2S)-1-5-chloro-2-(difluoromethoxy)phenylpropan-2-amine has surged due to their role as intermediates in synthesizing enantiomerically pure drugs. The compound's stereospecificity is critical for achieving desired pharmacological effects, aligning with the growing trend toward precision medicine. Questions such as "How does chirality affect drug efficacy?" or "What are the synthetic routes for (2S)-1-5-chloro-2-(difluoromethoxy)phenylpropan-2-amine?" are frequently searched, reflecting the scientific community's focus on optimizing synthetic protocols and understanding structure-activity relationships.

The difluoromethoxy group in CAS 2227889-56-5 is noteworthy for its ability to enhance metabolic stability and bioavailability, a hot topic in medicinal chemistry. This functional group is often discussed in forums and publications addressing "fluorine in drug design" or "improving drug half-life." Additionally, the chlorophenyl segment contributes to lipophilicity, influencing membrane permeability—a key factor in central nervous system (CNS) drug development. Such properties align with current searches like "CNS-penetrant molecules" and "lipophilicity optimization strategies."

From a synthetic perspective, (2S)-1-5-chloro-2-(difluoromethoxy)phenylpropan-2-amine poses challenges due to its stereocenter and reactive groups. Researchers often inquire about "asymmetric synthesis of chiral amines" or "protecting groups for amine functionalization," highlighting the need for innovative methodologies. Recent advancements in catalytic asymmetric hydrogenation and enzymatic resolution have been applied to similar compounds, offering insights into scalable production.

Beyond its pharmaceutical relevance, CAS 2227889-56-5 is also studied in material science for its potential in designing fluorinated polymers or liquid crystals. The compound's thermal stability and electronic properties make it a candidate for high-performance materials, resonating with queries like "fluorine in advanced materials" or "amine-based monomers for polymers." This interdisciplinary appeal underscores its versatility.

In conclusion, (2S)-1-5-chloro-2-(difluoromethoxy)phenylpropan-2-amine represents a multifaceted compound with broad applications. Its chirality, fluorine content, and structural modularity cater to evolving trends in drug design and material engineering. As research progresses, this compound is likely to remain a focal point for addressing pressing questions in synthetic chemistry and biomedicine.